Cas no 7120-41-4 (Methyl 5-bromo-2-methoxybenzoate)

Methyl 5-bromo-2-methoxybenzoate structure
7120-41-4 structure
Product Name:Methyl 5-bromo-2-methoxybenzoate
CAS No:7120-41-4
MF:C9H9BrO3
MW:245.069962263107
MDL:MFCD06203656
CID:545902
PubChem ID:13297188
Update Time:2025-04-19

Methyl 5-bromo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-methoxybenzoate
    • 5-BROMO-2-METHOXYBENZOIC ACID METHYL ESTER
    • Benzoic acid, 5-bromo-2-methoxy-, methyl ester
    • 2-methoxy-5-bromobenzoic acid methyl ester
    • 5-bromo-2-methoxy-benzoic acid methyl ester
    • methyl 2-methoxy-5-bromobenzoate
    • methyl 5-bromo-2-methoxy-1-benzoate
    • methyl 5-bromo-o-anisate
    • SCHEMBL392403
    • A837113
    • AS-18517
    • AMY20731
    • Benzoic acid, 5-bromo-2-methoxy-, methyl ester??2-methoxy-5-bromobenzoic acid methyl ester
    • 5-Bromo-2-methoxybenzoic acid, methyl ester
    • Methyl5-bromo-2-methoxybenzoate
    • MFCD06203656
    • DTXSID20535485
    • XVXCLDNUWBUICD-UHFFFAOYSA-N
    • methyl 5-bromanyl-2-methoxy-benzoate
    • AKOS000295901
    • CS-0022392
    • FT-0653306
    • 7120-41-4
    • DB-074400
    • Methyl 5-bromo-2-methoxy-benzoate
    • MDL: MFCD06203656
    • Inchi: 1S/C9H9BrO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
    • InChI Key: XVXCLDNUWBUICD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)OC)C=1)OC

Computed Properties

  • Exact Mass: 243.97400
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.463
  • Melting Point: Not available
  • Boiling Point: 295.186°C at 760 mmHg
  • Flash Point: 132.324°C
  • Refractive Index: 1.538
  • PSA: 35.53000
  • LogP: 2.24430
  • Vapor Pressure: Not available

Methyl 5-bromo-2-methoxybenzoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 5-bromo-2-methoxybenzoate Pricemore >>

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Methyl 5-bromo-2-methoxybenzoate Production Method

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